Cas no 2228734-60-7 (4-3-chloro-5-(trifluoromethyl)phenoxypiperidine)

• Product Name: 4-3-chloro-5-(trifluoromethyl)phenoxypiperidine
• CAS No: 2228734-60-7
• MF: C₁₂H₁₃ClF₃NO
• MW: 279.68593287468
• CID: 6069949
• PubChem ID: 165706571
• Update Time: 2025-06-12

4-3-chloro-5-(trifluoromethyl)phenoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-3-chloro-5-(trifluoromethyl)phenoxypiperidine
• EN300-1966087
• 4-[3-chloro-5-(trifluoromethyl)phenoxy]piperidine
• 2228734-60-7

• Inchi： 1S/C12H13ClF3NO/c13-9-5-8(12(14,15)16)6-11(7-9)18-10-1-3-17-4-2-10/h5-7,10,17H,1-4H2
• InChI Key： WKTSWWXJSAUKDO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1)OC1CCNCC1

Computed Properties

• Exact Mass: 279.0637762g/mol
• Monoisotopic Mass: 279.0637762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-3-chloro-5-(trifluoromethyl)phenoxypiperidine

Comprehensive Overview of 4-3-chloro-5-(trifluoromethyl)phenoxypiperidine (CAS No. 2228734-60-7)

4-3-chloro-5-(trifluoromethyl)phenoxypiperidine (CAS No. 2228734-60-7) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique phenoxypiperidine backbone and trifluoromethyl and chloro substituents, exhibits remarkable potential in the development of novel therapeutic agents and crop protection solutions. Researchers and industry professionals are increasingly exploring its applications due to its structural versatility and bioactivity.

The molecular structure of 4-3-chloro-5-(trifluoromethyl)phenoxypiperidine features a piperidine ring linked to a chloro- and trifluoromethyl-substituted phenyl group via an oxygen bridge. This configuration imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis. The presence of the trifluoromethyl group is particularly noteworthy, as it often enhances metabolic stability and bioavailability in drug candidates, a topic frequently searched by medicinal chemists.

In recent years, the demand for fluorinated compounds like 4-3-chloro-5-(trifluoromethyl)phenoxypiperidine has surged, driven by their prominence in drug discovery. Fluorine incorporation is a hot topic in pharmaceutical research, with many users searching for terms such as "fluorine in drug design" and "trifluoromethyl group benefits." This compound aligns with these trends, offering a scaffold for developing central nervous system (CNS) therapeutics and enzyme inhibitors.

Another area of interest is the compound's potential in agrochemical formulations. The chloro and trifluoromethyl moieties are common in pesticides and herbicides, leading to searches like "chloro-trifluoromethyl phenoxy derivatives in agriculture." Researchers are investigating its efficacy in pest control and plant growth regulation, leveraging its structural features to enhance target specificity and environmental safety.

Synthetic routes to 4-3-chloro-5-(trifluoromethyl)phenoxypiperidine often involve multi-step processes, including aryl ether formation and piperidine functionalization. These methods are frequently discussed in organic chemistry forums, with queries such as "how to synthesize phenoxypiperidine derivatives" being common. Optimizing these pathways is critical for scalable production, a concern for both academic and industrial chemists.

From a regulatory perspective, 4-3-chloro-5-(trifluoromethyl)phenoxypiperidine is not classified as a hazardous material under current guidelines, making it accessible for research and development. However, users often search for "CAS 2228734-60-7 safety data" to ensure compliance with laboratory protocols. Proper handling and storage are emphasized in material safety data sheets (MSDS), aligning with broader industry trends toward green chemistry and sustainable practices.

In conclusion, 4-3-chloro-5-(trifluoromethyl)phenoxypiperidine (CAS No. 2228734-60-7) represents a promising compound at the intersection of pharmaceuticals and agrochemicals. Its structural features, combined with growing interest in fluorinated and chlorinated analogs, position it as a key player in modern chemical research. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about drug design, crop protection, and synthetic methodology.